5-bromo-N'-(4-pyridinylmethylene)-2-furohydrazide

• IUPAC Name: 5-bromo-N-[(E)-pyridin-4-ylmethylideneamino]furan-2-carboxamide
• InChI: InChI=1S/C11H8BrN3O2/c12-10-2-1-9(17-10)11(16)15-14-7-8-3-5-13-6-4-8/h1-7H,(H,15,16)/b14-7+
• InChI Key: QVLZKSPVGSLMMT-VGOFMYFVSA-N
• Canonical SMILES: C1=CN=CC=C1C=NNC(=O)C2=CC=C(O2)Br
• Isomeric SMILES: C1=CN=CC=C1/C=N/NC(=O)C2=CC=C(O2)Br
• Molecular Formula: C11H8BrN3O2
• Molecular Weight: 294.10 g/mol

Description

Synthesis Analysis

The synthesis of 5-Bromo-N'-(4-pyridinylmethylene)-2-furohydrazide and its derivatives involves complex chemical processes. For example, a study on the synthesis of similar compounds like 4-bromo-N'-(pyridin-2-ylmethylene)benzohydrazide and its metal complexes showcased a variety of physicochemical techniques used in their characterization, including single-crystal X-ray crystallography (Yao Tan, 2019).

Molecular Structure Analysis

Investigating the molecular structure of compounds related to 5-Bromo-N'-(4-pyridinylmethylene)-2-furohydrazide reveals intricate details about their geometry and intermolecular interactions. For instance, the molecular and crystal structure of 6-bromo-2-(furan-2-yl)-3-(prop-2-ynyl)-3H-imidazo[4,5-b]pyridine was explored through single-crystal X-ray diffraction, highlighting the presence of π-π interactions and hydrogen bonding within the crystal packing (Y. Rodi et al., 2013).

Chemical Reactions and Properties

Chemical reactions involving 5-Bromo-N'-(4-pyridinylmethylene)-2-furohydrazide derivatives can be quite diverse. For example, the reaction mechanisms of bis(pyridine)-based bromonium ions were studied, demonstrating the complexity of interactions and the formation of various products under different conditions (A. A. Neverov et al., 2003).

Physical Properties Analysis

The physical properties of such compounds can be determined through various spectroscopic and crystallographic techniques. The synthesis and crystal structure analysis of 4-Bromo-N'-(2,4-dihydroxy-benzylidene) benzohydrazide, for instance, provided insights into its physical characteristics, including its crystalline system and space group, as well as intramolecular and intermolecular interactions (C. Arunagiri et al., 2018).

Chemical Properties Analysis

The chemical properties of 5-Bromo-N'-(4-pyridinylmethylene)-2-furohydrazide derivatives can be elucidated through detailed spectroscopic characterization and reactivity studies. For instance, the synthesis and characterization of benzohydrazones derived from 4-Pyridinecarboxaldehyde revealed interesting antibacterial activities, indicating the chemical reactivity and potential applications of these compounds (Yi Zhou et al., 2023).

Scientific Research Applications

Synthesis and Biological Applications

A series of benzohydrazide derivatives, which are structurally related to 5-bromo-N'-(4-pyridinylmethylene)-2-furohydrazide, were synthesized and evaluated for their antimicrobial and anticancer potentials. These compounds showed significant antimicrobial activity, with some being more potent than standard drugs like tetrandrine and 5-fluorouracil. QSAR studies indicated that the antimicrobial activity of synthesized compounds is best described by electronic and topological parameters, suggesting their potential in developing new antimicrobial agents (Pradeep Kumar et al., 2015).

Material Science and Catalysis

Another study explored the synthetic potential of derivatives similar to 5-bromo-N'-(4-pyridinylmethylene)-2-furohydrazide towards the catalyst-free synthesis of N-pyrrolyl(furanyl)-piperazines, 1,4-diazepanes, and 1,4-diazocanes, showcasing high chemo- and regioselectivity. This highlights the compound's role in material science, particularly in the synthesis of novel organic compounds with potential applications in various industries (Mateus Mittersteiner et al., 2019).

Antimicrobial and Antifungal Activities

Research on derivatives also showed promising antimicrobial and antifungal activities. For instance, 4-bromo-N'-(pyridin-2-ylmethylene)benzohydrazide and its metal complexes were prepared and characterized, demonstrating significant antibacterial and antifungal activities. This suggests potential applications in developing new antimicrobial agents (Yao Tan, 2019).

Photophysical and Electronic Properties

The photophysical and electronic properties of related compounds have been studied, indicating their potential in developing photophysical probes and materials for electronic devices. For example, the spectroscopic characterization of 5-Bromo-2-(trifluoromethyl)pyridine, a compound similar in structure to 5-bromo-N'-(4-pyridinylmethylene)-2-furohydrazide, revealed its potential in the design of non-linear optical (NLO) materials and as a probe in DNA studies (H. Vural & M. Kara, 2017).